Cas no 1316222-54-4 (1-acetyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-acetyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 1316222-54-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD18273184
• CID: 5606449
• PubChem ID: 63133660
• Update Time: 2025-06-09

1-acetyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 1-acetyl-3-methyl-
• 1-acetyl-3-methylpiperidine-3-carboxylic acid

• MDL： MFCD18273184
• Inchi： 1S/C9H15NO3/c1-7(11)10-5-3-4-9(2,6-10)8(12)13/h3-6H2,1-2H3,(H,12,13)
• InChI Key： XKRIIUMSTPLLOI-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCCC(C)(C(O)=O)C1

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±35.0 °C(Predicted)
• pka: 4.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-acetyl-3-methylpiperidine-3-carboxylic acid

Introduction to 1-acetyl-3-methylpiperidine-3-carboxylic acid (CAS No. 1316222-54-4)

1-acetyl-3-methylpiperidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1316222-54-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and structural versatility. The presence of both an acetyl group and a carboxylic acid moiety in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules, particularly in drug development.

The 1-acetyl-3-methylpiperidine-3-carboxylic acid structure is characterized by a six-membered aromatic ring containing nitrogen, with substituents that enhance its functional properties. The acetyl group at the 1-position and the methyl group at the 3-position contribute to its distinct chemical identity. This arrangement not only influences its solubility and stability but also plays a crucial role in determining its interactions with biological targets. Such features make it an attractive scaffold for medicinal chemists seeking to design novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their potential applications in treating various diseases, including neurological disorders, infectious diseases, and cancer. The 1-acetyl-3-methylpiperidine-3-carboxylic acid derivative has been explored as a key building block in the synthesis of small-molecule inhibitors that target specific enzymes or receptors involved in disease pathways. For instance, modifications of this core structure have led to compounds with enhanced binding affinity and selectivity, which are critical factors in drug efficacy and safety.

One of the most compelling aspects of 1-acetyl-3-methylpiperidine-3-carboxylic acid is its role in the development of protease inhibitors. Proteases are enzymes that play essential roles in numerous biological processes, and their dysregulation is often associated with pathological conditions. By designing molecules that mimic or inhibit the activity of these enzymes, researchers have been able to develop treatments for conditions such as HIV/AIDS, hepatitis C, and certain types of cancer. The acetyl group and carboxylic acid functionalities provide multiple points of interaction with the active sites of proteases, allowing for precise tuning of inhibitory activity.

Another area where 1-acetyl-3-methylpiperidine-3-carboxylic acid has shown promise is in the field of central nervous system (CNS) drug discovery. Piperidine derivatives are known to cross the blood-brain barrier relatively easily, making them suitable candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression. Researchers have leveraged the structural flexibility of 1-acetyl-3-methylpiperidine-3-carboxylic acid to develop novel ligands that interact with neurotransmitter receptors or ion channels. These interactions can modulate neuronal activity and potentially alleviate symptoms associated with CNS disorders.

The synthesis of 1-acetyl-3-methylpiperidine-3-carboxylic acid typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as acetylation and carboxylation. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact and cost associated with production.

In addition to its pharmaceutical applications, 1-acetyl-3-methylpiperidine-3-carboxylic acid has found utility in material science and agrochemical research. Its ability to serve as a precursor for more complex molecules makes it a valuable starting material for designing novel materials with specific properties or for developing crop protection agents that target pests without harming beneficial organisms.

Recent studies have also highlighted the potential of 1-acetyl-3-methylpiperidine-3-carboxylic acid in drug repurposing efforts. By re-examining existing chemical libraries or identifying new derivatives based on this scaffold, researchers may uncover additional therapeutic applications for known drugs or identify new targets for further exploration. This approach leverages existing knowledge and resources to accelerate the discovery process.

The future prospects for 1-acetyl-3-methylpiperidine-3-carboxylic acid are promising, given its versatility and biologically relevant structure. As computational chemistry techniques continue to advance, researchers will be able to predict the properties and activities of new derivatives more accurately before conducting experimental validation. This synergy between computational modeling and experimental synthesis will likely lead to faster development cycles and more efficient use of resources.

In conclusion,1-acetyl-3-methylpiperidine-3-carboxylic acid (CAS No. 1316222-54-4) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while its biological activities open doors to new therapeutic interventions. As research progresses, it is expected that this compound will continue to play a crucial role in advancing our understanding of disease mechanisms and developing innovative solutions for treating them.